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Compound of Interest

Compound Name: Aconitic acid, triallyl ester

Cat. No.: B078717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are based on the chemical structure

of triallyl aconitate and established principles of polymer chemistry. Direct experimental data on

the use of triallyl aconitate as a crosslinking agent is limited in publicly available literature.

Therefore, the provided protocols should be considered as a starting point for research and

development, and optimization will be required for specific applications.

Introduction
Triallyl aconitate is a trifunctional monomer possessing three reactive allyl groups, making it a

potential candidate for use as a crosslinking agent in the synthesis of polymeric materials. Its

backbone is derived from aconitic acid, a naturally occurring tricarboxylic acid found in sources

like sugarcane.[1][2] This bio-based origin suggests that polymers crosslinked with triallyl

aconitate may offer advantages in terms of biocompatibility and biodegradability, making them

attractive for biomedical and drug delivery applications. Aconitic acid itself has been explored

as a crosslinking agent in starch-based films and for creating biocompatible polyesters for

tissue engineering.[1]

The three allyl groups of triallyl aconitate can participate in free-radical polymerization, leading

to the formation of a three-dimensional polymer network. This network structure can

significantly enhance the mechanical properties, thermal stability, and solvent resistance of the

resulting polymer compared to its linear counterpart.
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Potential Applications
Based on the properties of aconitic acid-derived polymers and the function of other triallyl

crosslinking agents like triallyl isocyanurate (TAIC), potential applications for triallyl aconitate-

crosslinked polymers include:

Biomedical Materials: The biocompatible nature of aconitic acid suggests that polymers

crosslinked with triallyl aconitate could be suitable for applications such as tissue

engineering scaffolds, hydrogels for controlled drug release, and biodegradable implants.[1]

Drug Delivery Systems: The crosslinked polymer matrix can be designed to encapsulate

therapeutic agents, with the degradation of the aconitate ester linkages potentially enabling

controlled release of the payload.

Specialty Polymers: In industrial applications, triallyl aconitate could be used to modify the

properties of various thermoplastics and elastomers, enhancing their heat resistance,

mechanical strength, and chemical durability.

Chemical Structure and Crosslinking Mechanism
Triallyl aconitate consists of an aconitic acid core esterified with three allyl alcohol molecules.

The crosslinking process is typically initiated by a free-radical source, such as a peroxide

initiator or high-energy radiation. The initiator generates free radicals that react with the allyl

groups, leading to the formation of a crosslinked polymer network.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078717#using-triallyl-aconitate-as-a-crosslinking-
agent-in-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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